Cas no 946681-41-0 (4-(3-methylbutoxy)piperidine)

• Product Name: 4-(3-methylbutoxy)piperidine
• CAS No: 946681-41-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 4666816
• Update Time: 2022-07-26

4-(3-methylbutoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutoxy)piperidine
• Piperidine, 4-(3-methylbutoxy)-

• Inchi： 1S/C10H21NO/c1-9(2)5-8-12-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： HDGNPCZXESPYLE-UHFFFAOYSA-N
• SMILES： N1CCC(OCCC(C)C)CC1

Computed Properties

• Exact Mass: 171.162
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2